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Compound of Interest

Compound Name: HPOB

Cat. No.: B10765297

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive guide to the administration of HPOB (N-

hydroxy-4-(2-[(2-hydroxyethyl)(phenyl)amino]-2-oxoethyl)benzamide), a selective histone

deacetylase 6 (HDAC6) inhibitor, in preclinical animal models of cancer. The protocols outlined

below are intended to facilitate the evaluation of HPOB's therapeutic efficacy and mechanism

of action in various cancer types.

Introduction
HPOB is a potent and selective inhibitor of HDAC6, an enzyme implicated in the progression of

several cancers.[1][2] Unlike pan-HDAC inhibitors, HPOB's selectivity for HDAC6 may offer a

more favorable therapeutic window with reduced off-target effects.[2][3] Preclinical studies have

demonstrated that HPOB can inhibit the growth of cancer cells and enhance the efficacy of

other anticancer agents.[3] These notes provide detailed methodologies for researchers to

investigate the potential of HPOB in in vivo cancer models.
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HPOB selectively inhibits the catalytic activity of HDAC6, leading to the hyperacetylation of its

substrates, most notably α-tubulin. This disruption of microtubule dynamics can interfere with

cell motility, proliferation, and survival. Furthermore, HPOB has been shown to induce the

expression of the cyclin-dependent kinase inhibitor p21, leading to cell cycle arrest. In some

cancer models, HPOB enhances the cytotoxic effects of DNA-damaging agents and

proteasome inhibitors.

Signaling Pathways
The primary signaling pathway affected by HPOB is the HDAC6-mediated deacetylation of

cellular proteins. Inhibition of HDAC6 by HPOB leads to downstream effects on several cancer-

related pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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